Cas no 85486-57-3 (2-[2-(3,5-dimethyl-1-piperidyl)-2-oxo-ethyl]-2,5,5-trimethyl-thiazolid ine-4-carboxylic acid)

• Product name: 2-[2-(3,5-dimethyl-1-piperidyl)-2-oxo-ethyl]-2,5,5-trimethyl-thiazolid ine-4-carboxylic acid
• CAS No: 85486-57-3
• MF: C₁₆H₂₈N₂O₃S
• MW: 328.470123291016
• CID: 990570
• PubChem ID: 3069935

2-[2-(3,5-dimethyl-1-piperidyl)-2-oxo-ethyl]-2,5,5-trimethyl-thiazolid ine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3,5-dimethyl-1-piperidyl)-2-oxo-ethyl]-2,5,5-trimethyl-thiazolid ine-4-carboxylic acid
• 2-[2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl]-2,5,5-trimethyl-1,3-thiazolidine-4-carboxylic acid
• 4-Carboxy-2,5,5-trimethylthiazolidine-2-aceto-3,5-dimethylpiperidide
• 4-Thiazolidinecarboxylic acid, 2-(2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl)-2,5,5-trimethyl-
• DTXSID301006054
• 2-(2-(3,5-Dimethyl-1-piperidinyl)-2-oxoethyl)-2,5,5-trimethyl-4-thiazolidinecarboxylic acid
• 85486-57-3

• Inchi： InChI=1S/C16H28N2O3S/c1-10-6-11(2)9-18(8-10)12(19)7-16(5)17-13(14(20)21)15(3,4)22-16/h10-11,13,17H,6-9H2,1-5H3,(H,20,21)
• InChI Key： HMQNCLDYZGWGHS-UHFFFAOYSA-N
• SMILES： CC1CC(CN(C1)C(=O)CC2(NC(C(S2)(C)C)C(=O)O)C)C

Computed Properties

• Exact Mass: 328.182
• Monoisotopic Mass: 328.182
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.9Ų
• XLogP3: -0.3

Experimental Properties

• Density: 1.101
• Boiling Point: 509.7°C at 760 mmHg
• Flash Point: 262°C
• Refractive Index: 1.506